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Compound of Interest

Compound Name: (R)-(-)-2-Methylglutaric Acid

Cat. No.: B073399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-2-Methylglutaric acid is a dicarboxylic acid utilized as a building block in the synthesis

of fine chemicals and pharmaceuticals. As with any laboratory chemical, a thorough

understanding of its potential hazards and the implementation of appropriate safety protocols

are paramount to ensure the well-being of personnel and the integrity of research. This

technical guide provides a comprehensive overview of the safety and handling precautions for

(R)-(-)-2-Methylglutaric Acid, drawing from authoritative safety data sheets and chemical

databases.

Hazard Identification and Classification
(R)-(-)-2-Methylglutaric acid is classified as a hazardous substance. The primary concerns

are its potential to cause severe skin burns, serious eye damage, and respiratory irritation. It is

also harmful if swallowed.[1][2][3]

GHS Hazard Statements:

H302: Harmful if swallowed[2][3]

H314: Causes severe skin burns and eye damage[2][3][4]

H318: Causes serious eye damage[3][4]

H335: May cause respiratory irritation[3][5]
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H412: Harmful to aquatic life with long lasting effects[1][3]

The substance is typically a white to cream-colored powder or crystals.[6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Methylglutaric acid is presented

below. This data is essential for understanding its behavior under various laboratory conditions.

Property Value Source(s)

Molecular Formula C₆H₁₀O₄ [2][7]

Molecular Weight 146.14 g/mol [2][5][7]

Appearance
White to cream powder or

crystals
[6]

Melting Point 80-82 °C [5][8]

Boiling Point 214-215 °C at 22 mmHg [5][8]

Solubility
Water solubility of 40.6 g/L

(Predicted)
[9]

pKa (Strongest Acidic) 3.89 (Predicted) [9]

Toxicological Data
Toxicological data provides critical information regarding the potential health effects of

exposure. The following table summarizes available data, primarily from studies conducted

following OECD Test Guidelines.
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Test Type Species Result Guideline Source(s)

Acute Oral

Toxicity
-

Category 4

(Harmful if

swallowed)

- [1]

Toxicity to Fish

(LC50)
Fish > 100 mg/l (96 h)

OECD Test

Guideline 203
[4]

Toxicity to

Daphnia (EC50)
Daphnia magna 6,840 mg/l (48 h)

OECD Test

Guideline 202

Toxicity to Algae

(ErC50)
P. subcapitata 738 mg/l (72 h)

OECD Test

Guideline 201

Toxicity to

Bacteria
Activated sludge

> 1,000 mg/l (3

h)

OECD Test

Guideline 209
[4]

Experimental Protocols Overview
The toxicological data cited are based on standardized experimental protocols established by

the Organisation for Economic Co-operation and Development (OECD). These guidelines are

internationally recognized for their reliability and consistency in chemical safety testing.

OECD Test Guideline 201 (Alga, Growth Inhibition Test): This test evaluates the effects of a

substance on the growth of freshwater microalgae. The endpoint is the inhibition of growth

(biomass and growth rate) over a 72-hour period.[4]

OECD Test Guideline 202 (Daphnia sp. Acute Immobilisation Test): This is an acute toxicity

test that determines the concentration of a substance that immobilizes 50% of the tested

Daphnia (water fleas) within a 48-hour exposure period.[4]

OECD Test Guideline 203 (Fish, Acute Toxicity Test): This guideline assesses the acute

lethal toxicity of a substance to fish. The test determines the concentration (LC50) that is

lethal to 50% of the exposed fish over a 96-hour period.[4]

OECD Test Guideline 209 (Activated Sludge, Respiration Inhibition Test): This test evaluates

the potential impact of a substance on microorganisms in wastewater treatment plants by

measuring the inhibition of their respiration rate.[4]
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OECD Test Guideline 301D (Ready Biodegradability: Closed Bottle Test): This protocol

assesses the ready biodegradability of a chemical by aerobic microorganisms. The

substance is considered readily biodegradable if it shows 63.9% degradation over 28 days.

[4]

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure risks.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][10]

Avoid breathing dust or mists.[1][4]

Do not get in eyes, on skin, or on clothing.[1][11]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[1][4]

Wear appropriate personal protective equipment (PPE).[1][11]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][11][12]

Store in a corrosives area.[1][10]

Store locked up.[1]

Store away from incompatible materials, such as strong oxidizing agents.[4]

Personal Protective Equipment (PPE)
A systematic approach to PPE selection is crucial for personal safety. The following diagram

illustrates the decision-making process for selecting appropriate PPE when handling (R)-(-)-2-
Methylglutaric Acid.
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Handling (R)-(-)-2-Methylglutaric Acid?

Are engineering controls (fume hood)
in use and sufficient?

Eye Protection:
Safety glasses with side-shields or goggles

(European Standard EN166)

Yes/No
(Always Required)

Hand Protection:
Wear appropriate protective gloves

Body Protection:
Wear protective clothing to prevent skin exposure

Respiratory Protection:
Use NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are
exceeded or irritation is experienced.

Click to download full resolution via product page

Caption: PPE Selection Logic for (R)-(-)-2-Methylglutaric Acid.

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is critical. The following diagram

outlines the recommended procedures.

Exposure to
(R)-(-)-2-Methylglutaric Acid

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Call a physician immediately.

1. Immediately remove all contaminated clothing.
2. Rinse skin with water/shower.
3. Call a physician immediately.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

3. Immediately call an ophthalmologist.

1. Rinse mouth. Do NOT induce vomiting.
2. Make victim drink water (two glasses at most).

3. Call a physician immediately.

Click to download full resolution via product page

Caption: First Aid Procedures for Exposure.

General Advice: In all cases of exposure, show the safety data sheet to the doctor in

attendance.[1][4] Immediate medical attention is required.[1]

Accidental Release Measures and Spill Handling
In the event of a spill, a coordinated and safe response is necessary to prevent contamination

and exposure.
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Personal Precautions:

Evacuate personnel to safe areas.[1]

Ensure adequate ventilation.[4]

Avoid contact with skin, eyes, or clothing.[1]

Avoid inhalation of dust.[4]

Wear appropriate personal protective equipment.[1]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[11]

Do not allow the material to contaminate the ground water system or enter sewers.[1][3]

Methods for Cleaning Up:

Sweep up and shovel into suitable containers for disposal.[1]

Avoid dust formation.[1][11]

Clean the affected area thoroughly.[4]

The following workflow provides a general guide for responding to a spill.
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Spill of (R)-(-)-2-Methylglutaric Acid Occurs

Evacuate and secure the area

Don appropriate PPE

Ensure adequate ventilation

Contain the spill
(Prevent entry into drains/waterways)

Clean up the spill:
Sweep up solid material

Avoid creating dust

Place waste in a labeled, sealed container
for disposal

Decontaminate the area and equipment

Click to download full resolution via product page

Caption: General Workflow for Spill Response.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[1][11]

Specific Hazards: The substance may be combustible at high temperatures.[11] Thermal

decomposition can lead to the release of irritating gases and vapors, such as carbon oxides.

[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][4]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[4] It is

classified as hazardous waste.[10] Do not mix with other waste.[4] Uncleaned containers

should be handled as the product itself.[4]

Transport Information
(R)-(-)-2-Methylglutaric acid is regulated for transport.
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

ADR/RID 3265

CORROSIVE

LIQUID, ACIDIC,

ORGANIC,

N.O.S. (2-

Methylglutaric

acid)

8 II

IMDG 3265

CORROSIVE

LIQUID, ACIDIC,

ORGANIC,

N.O.S. (2-

Methylglutaric

acid)

8 II

IATA 3265

Corrosive liquid,

acidic, organic,

n.o.s. (2-

Methylglutaric

acid)

8 II

Data from Merck Millipore SDS.[4] Note that some SDS classify it as a corrosive solid (UN

3261).[10] Always verify with the specific supplier's documentation before shipping.

This guide is intended to provide essential safety and handling information. It is not a substitute

for a thorough review of the supplier-specific Safety Data Sheet (SDS) and adherence to all

institutional and regulatory safety protocols. Always perform a risk assessment before

beginning any new procedure involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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